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A Comparative Guide to NICKEL-62 Enrichment
Methodologies

For Researchers, Scientists, and Drug Development Professionals

The stable isotope Nickel-62 (°2Ni) is a critical precursor in the production of the radioisotope
Nickel-63 (53Ni), which finds extensive applications in drug development, environmental tracing,
and as an energy source for betavoltaic devices. The low natural abundance of 62Ni,
approximately 3.63%, necessitates highly efficient enrichment methods to meet the growing
demand for high-purity ®2Ni.[1][2][3] This guide provides a comprehensive comparison of the
leading enrichment technologies, offering insights into their performance, underlying principles,
and experimental protocols.

Performance Comparison of NICKEL-62 Enrichment
Methods

The selection of an appropriate enrichment method depends on several factors, including the
desired enrichment level, production scale, cost considerations, and the intended application of
the enriched material. The following table summarizes the key performance indicators of the
three primary methods for 62Ni enrichment: Atomic Vapor Laser Isotope Separation (AVLIS),
Gas Centrifugation, and Electromagnetic Isotope Separation (EMIS).
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Performance Metric

Atomic Vapor Laser
Isotope Separation
(AVLIS)

Gas Centrifugation

Electromagnetic
Isotope Separation
(EMIS)

Enrichment Level

Up to 90%[4][5]

>95% (up to 99% for
52Nj and %*Ni)[5]

86-99%][1][4]

Production Rate

Theoretically 75
mg/day[4][5]

Tens of grams (for all
stable Ni isotopes)[6]

Low (specific rate for
52Ni not publicly

available)[7]

Feed Material

Elemental Nickel

Vapor

Volatile Nickel
Compounds (e.qg.,
Ni(PF3)a, Ni(CO)a4)[5]
[7]

Nickel compounds

(e.g., salts)

Energy Consumption

Moderate to High

Low (about 50 times
more efficient than

gaseous diffusion)[8]

High

High (developmental

Very High

Cost Moderate to High (>$20,000/gram for
stage) . .
high enrichment)[1]
Selectivity Very High High Very High

Technological Maturity

Developmental for
Nickel

Mature and widely
used for various

isotopes

Mature, used for a

wide range of isotopes

Detailed Experimental Methodologies

Atomic Vapor Laser Isotope Separation (AVLIS)

The AVLIS process for ©2Ni enrichment is based on the selective photoionization of 62Ni atoms

from a vaporized stream of natural nickel. This selectivity is achieved by precisely tuning lasers

to the specific isotopic shifts in the atomic energy levels of 52Ni.

Experimental Protocol:
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» Vaporization: A sample of natural nickel is heated in a vacuum chamber to generate an
atomic beam of nickel vapor.

» Selective Excitation and lonization: The atomic beam is irradiated with a sequence of laser
pulses. A theoretically optimized three-step photoionization scheme is employed:

o Step 1: Alaser with a specific wavelength excites the %2Ni atoms to a higher energy level.

o Step 2: A second laser further excites the already excited °2Ni atoms to an even higher
energy state.

o Step 3: Athird laser provides the final energy required to ionize the highly excited 2Ni
atoms, leaving other nickel isotopes in a neutral state. The optimal bandwidths for the
excitation lasers have been theoretically determined to be 200 MHz, 1200 MHz, and 1200
MHz.[4][5]

» Extraction: The positively charged ¢2Ni ions are then deflected by an electrostatic or
magnetic field and collected on a charged plate.

» Collection: The enriched %2Ni is deposited on the collection plate, while the neutral, non-
selected isotopes pass through the laser interaction zone and are collected separately as
depleted nickel.
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Figure 1: Experimental workflow for NICKEL-62 enrichment using the AVLIS method.

Gas Centrifugation

Gas centrifugation separates isotopes based on their mass differences by spinning a gaseous
compound of the element at very high speeds. For nickel, a volatile compound is required.

Experimental Protocol:

» Feed Gas Preparation: A volatile nickel compound, such as nickel tetracarbonyl (Ni(CO)4) or
tetrafluorophosphine-nickel (Ni(PF3)4), is synthesized.[5][7] Ni(PF3)a is noted as a commonly

used working gas.[5]

o Centrifugation: The gaseous nickel compound is fed into a series of interconnected
centrifuges, known as a cascade. Each centrifuge contains a rotor that spins at high velocity.
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Isotope Separation: The centrifugal force pushes the heavier molecules (containing heavier
nickel isotopes like 64Ni) towards the rotor wall, while the lighter molecules (containing 2Ni)
remain closer to the center.

Extraction: The gas stream is separated into two fractions: an enriched stream (higher
concentration of ¢2Ni) from the center and a depleted stream (lower concentration of 62Ni)
from the periphery.

Cascading: The enriched fraction from one centrifuge is fed into the next centrifuge in the
cascade for further enrichment, while the depleted fraction is recycled to an earlier stage.
This process is repeated through multiple stages to achieve the desired high level of
enrichment. Non-steady-state separation methods have been effectively used for the
extraction of ©2Ni and °*Ni.[5][6]

Conversion: After enrichment, the volatile nickel compound is converted back to metallic
nickel or another desired chemical form.
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Figure 2: Workflow for NICKEL-62 enrichment via the Gas Centrifugation method.
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Electromagnetic Isotope Separation (EMIS)

EMIS utilizes the principle of mass spectrometry on a large scale. lons of different isotopes are
separated based on their mass-to-charge ratio as they travel through a magnetic field.

Experimental Protocol:

lon Source: A nickel compound is vaporized and ionized in an ion source to create a beam of

positively charged nickel ions.
Acceleration: The nickel ions are accelerated by an electric field to a high, uniform velocity.

Magnetic Separation: The high-velocity ion beam enters a strong, uniform magnetic field that
is perpendicular to the direction of ion travel. The magnetic field forces the ions to travel in a
circular path. The radius of this path is proportional to the mass of the ion; therefore, lighter
ions (°2Ni*) will have a smaller radius of curvature than heavier ions.

Collection: Spatially separated collectors, or "pockets," are positioned to intercept the beams
of the different nickel isotopes. The 2Ni* ions are collected in a specific pocket.

Recovery: The collected enriched 2Ni is then chemically recovered from the collector. This
method is known for its high purity but also for its inefficiency, with a significant portion of the
feed material being lost within the separation apparatus.[9]
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Figure 3: The logical workflow of the Electromagnetic Isotope Separation (EMIS) process.
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Conclusion

The choice of a NICKEL-62 enrichment method is a trade-off between desired purity,
production scale, and cost. Gas centrifugation stands out as a mature and efficient technology
for large-scale production of highly enriched 2Ni. AVLIS shows promise for high selectivity and
potentially lower operational costs in the future, although it is still in a developmental stage for
nickel. EMIS, while capable of producing the highest purity material, is generally a less efficient
and more costly process, making it suitable for applications where exceptional purity is
paramount and production volume is a secondary concern. For researchers and professionals
in drug development, understanding the nuances of these enrichment methods is crucial for
sourcing the appropriate quality and quantity of 62Ni for their specific needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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